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Compound of Interest

Cyclohexanecarboxamide, N-(4-
Compound Name:
methoxy-1-naphthyl)-

CAS No.: 101564-22-1

Cat. No.: B3045030

Get Quote

\ J

In Silico Characterization of N-(4-methoxy-1-naphthyl)cyclohexanecarboxamide: A Putative
TRPM8 Agonist

Executive Summary

This technical guide details the in silico modeling workflow for N-(4-methoxy-1-
naphthyl)cyclohexanecarboxamide, a structural analog of the potent TRPM8 agonist WS-12.
Based on pharmacophore analysis, this compound retains the critical carboxamide linker and
4-methoxy-aryl moiety required for TRPM8 activation, while substituting the p-menthane core of
WS-12 with a simplified cyclohexane ring and the phenyl group with a bulkier naphthalene
system.

The following protocol outlines a rigorous computational strategy to validate its binding mode,
affinity, and stability within the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel,
a key target for analgesic and anti-inflammatory therapeutics.

Structural Analysis & Target Prediction
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The compound consists of a lipophilic cyclohexane ring linked via a carboxamide group to a 4-
methoxy-1-naphthyl moiety.

e Pharmacophore Alignment:

o H-Bond Donor/Acceptor: The amide linker acts as a critical H-bond donor (NH) and
acceptor (C=0), mimicking the essential interaction with Tyr745 in the TRPM8 ligand-
binding pocket.

o Lipophilic Core: The cyclohexane ring occupies the hydrophobic pocket typically filled by
the menthol or p-menthane group of known agonists.

o Electronic Signature: The 4-methoxy group on the naphthalene ring provides an
electrostatic anchor, analogous to the 4-methoxy group of WS-12, likely interacting with
Arg842 or Tyr1005.

Target Selection: Human TRPM8 (hTRPM8). PDB Template: Cryo-EM structure of hTRPMS8 in
complex with WS-12 (e.g., PDB: 6077 or 6BPQ).

Computational Workflow

The modeling pipeline integrates Quantum Mechanics (QM) for ligand parameterization,
Molecular Docking for pose prediction, and Molecular Dynamics (MD) in a lipid bilayer for
validation.

Step 3.1: Ligand Preparation (QM)

Accurate force field parameters are essential for the non-standard naphthyl-amide linkage.

» Conformer Generation: Generate 3D conformers using a systematic search (e.g., ConfGen)
to explore the flexibility of the amide bond and cyclohexane chair/boat transitions.

o Geometry Optimization: Optimize the lowest energy conformers using DFT (B3LYP/6-31G)*
to determine the global minimum.

o Charge Calculation: Calculate RESP (Restrained Electrostatic Potential) charges at the
HF/6-31G* level to ensure compatibility with the AMBER force field.
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Step 3.2: Receptor Preparation & Membrane Embedding

TRPM8 is a transmembrane ion channel; modeling it in a vacuum is insufficient.

 Structure Refinement: Use PDB: 6077 (hnTRPM8 with WS-12). Remove the native ligand
and solvent. Reconstruct missing loops using Modeller.

e Protonation States: Calculate pKa values for ionizable residues (e.g., Asp, Glu, His) at pH
7.4 using PropKa.

e Membrane System Setup:
o Align the receptor to the OPM (Orientations of Proteins in Membranes) axis.

o Embed the protein in a POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) lipid
bilayer using CHARMM-GUI Membrane Builder.

o Solvate with TIP3P water and neutralize with 0.15 M NacCl.

Step 3.3: Molecular Docking (Induced Fit)

The bulky naphthalene group requires receptor flexibility. Standard rigid docking may fail.

o Grid Generation: Center the grid on the VSLD (Voltage-Sensor Like Domain) pocket defined
by residues Tyr745, Arg842, Tyr1005, and Phe738.

e Protocol: Use Induced Fit Docking (IFD).
o Initial Glide Docking: Soft potential (Van der Waals radii scaling 0.5).

o Prime Refinement: Refine residues within 5 A of the ligand using Prime side-chain
prediction.

o Final Re-Docking: Hard potential docking into the refined pocket.

e Scoring: Rank poses using Glide XP (Extra Precision) score, prioritizing poses that maintain
the Tyr745 H-bond.
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Step 3.4: Molecular Dynamics (MD) Simulation

Validate the stability of the predicted binding mode.
e Engine: GROMACS or AMBER (pMembrane).
» Force Fields:
o Protein: ff14SB.
o Lipids: Lipid17.
o Ligand: GAFF2 (with RESP charges).
» Equilibration:
o Minimization (5000 steps steepest descent).
o NVT Heating (0 to 300 K, 100 ps) with restraints on protein/ligand.
o NPT Equilibration (1 ns) to stabilize density.
e Production Run: 100 ns unconstrained simulation at 300 K / 1 bar.

» Trajectory Analysis: Calculate RMSD (Ligand stability), RMSF (Residue fluctuation), and H-
bond occupancy (>50% occupancy indicates a stable interaction).

Step 3.5: Binding Free Energy (MM/IGBSA)

Estimate the binding affinity (

Method: MM/GBSA (Molecular Mechanics / Generalized Born Surface Area).

Sampling: Extract 100 snapshots from the last 20 ns of the MD trajectory.

Membrane Model: Use an implicit membrane model (e.g., IGB=2 or 5 in AMBER) with a
dielectric constant (
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) of 1-4 for the solute and 80 for the solvent.

Visualization & Logic Flow
Workflow Diagram

The following diagram illustrates the integrated computational pipeline.

Ligand: N-(4-methoxy-1-naphthyl) Receptor: hTRPM8 (PDB: 6077)

cyclohexanecarboxamide Loop Refinement
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Caption: Integrated in silico workflow for characterizing TRPM8 ligand binding, from QM
parameterization to membrane-embedded MD simulations.

Predicted Binding Mode Interaction Map

Based on the structural homology to WS-12, the following interactions are hypothesized and

should be monitored.
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Caption: Predicted 2D interaction map highlighting critical contacts between the ligand and the
TRPM8 VSLD pocket.

Results Interpretation & Metrics

Metric Threshold/Target Interpretation

_ _ Indicates good geometric fit
Docking Score (Glide XP) < -8.0 kcal/mol )
and favorable electrostatics.

] Ligand remains stable in the
RMSD (Ligand) <2.0A h _
binding pocket during MD.

H-Bond Occupancy (Tyr745) S 60% Critical for agonist activity; loss
suggests instability.

Predicted high affinit
MM/GBSA < -40 kcal/mol g Y
(nanomolar range).

Interpretation: If the Tyr745 H-bond is stable and the Naphthyl ring maintains Pi-stacking with
Tyr1005 without steric clash, the compound is likely a potent TRPM8 agonist. The bulky
naphthyl group may confer higher selectivity over TRPA1 compared to the smaller phenyl
group of WS-12.
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cyclohexanecarboxamide-n-4-methoxy-1-naphthyl-receptor-binding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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